1-(4-bromophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide

• IUPAC Name: 1-(4-bromophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide
• InChI: InChI=1S/C12H19BrN2O2S/c1-15(2)9-3-8-14-18(16,17)10-11-4-6-12(13)7-5-11/h4-7,14H,3,8-10H2,1-2H3
• InChI Key: NTCLNWILOROVPU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNS(=O)(=O)CC1=CC=C(C=C1)Br
• Molecular Formula: C12H19BrN2O2S
• Molecular Weight: 335.26 g/mol

Description

1-(4-bromophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide is a useful research compound. Its molecular formula is C12H19BrN2O2S and its molecular weight is 335.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 334.03506 g/mol and the complexity rating of the compound is 320. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Organic Chemistry Applications

Various vinylsulfones and vinylsulfonamides, including structures related to "1-(4-bromophenyl)-N-[3-(dimethylamino)propyl]methanesulfonamide," exhibit a wide range of biological activities and are frequently used in synthetic organic chemistry. These compounds serve as active agents in multiple reactions, such as 1,4-addition and electrocyclization reactions. A detailed protocol for the dehydrative synthesis of related vinyl derivatives, avoiding the isolation of intermediate mesyl derivatives, is reported, highlighting their utility in creating active dienophiles and Michael acceptors (Kharkov University Bulletin Chemical Series, 2020).

Medicinal Chemistry and Biological Activity

Compounds with sulfonamide groups, similar to "this compound," are synthesized for their potential biological activities. For example, the synthesis of (4-methanesulfonamidophenoxy)propanolamines as potential class III antiarrhythmic agents has been described. These compounds show promising activity in blocking potassium channels, which is crucial for developing new antiarrhythmic medications (Journal of medicinal chemistry, 1991).

Materials Science and Liquid Crystal Properties

Alkylammonium methane-, ethane-, 1-propane-, and 1-butanesulfonates, which share structural motifs with the compound , exhibit smectic A phase liquid crystal properties when the cation carries a dodecyl or longer alkyl group. This research provides insights into how the sulfonamide functional group can influence the material properties of compounds, potentially guiding the development of new materials with specific optical or electronic properties (Bulletin of the Chemical Society of Japan, 1988).